Heart total extract (bovine)
Overview
Description
Heart total extract (bovine) is a useful research compound. Its molecular formula is C21H27N2O5P and its molecular weight is 418.4 g/mol. The purity is usually 95%.
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properties
CAS RN |
86088-90-6 |
|---|---|
Product Name |
Heart total extract (bovine) |
Molecular Formula |
C21H27N2O5P |
Molecular Weight |
418.4 g/mol |
IUPAC Name |
2-[[3,6-bis(dimethylamino)-9H-xanthen-9-yl]-ethoxyphosphoryl]acetic acid |
InChI |
InChI=1S/C21H27N2O5P/c1-6-27-29(26,13-20(24)25)21-16-9-7-14(22(2)3)11-18(16)28-19-12-15(23(4)5)8-10-17(19)21/h7-12,21H,6,13H2,1-5H3,(H,24,25) |
InChI Key |
LEUVNNTZEXELFU-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(CC(=O)O)C1C2=C(C=C(C=C2)N(C)C)OC3=C1C=CC(=C3)N(C)C |
Origin of Product |
United States |
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